Cas no 54185-42-1 (Quinazoline, 2,4,6,8-tetrachloro-)
Quinazoline, 2,4,6,8-tetrachloro- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 2,4,6,8-tetrachloro-
- 2,4,6,8-Tetrachloroquinazoline
- 2,4,6,8-Tetrachlor-chinazolin
- 2,4,6,8-tetrachloro-quinazoline
- Quinazoline,2,4,6,8-tetrachloro
- FT-0706944
- SCHEMBL3665515
- DTXSID20507425
- CS-0358958
- P16592
- 54185-42-1
- DA-05057
-
- MDL: MFCD03844695
- Inchi: 1S/C8H2Cl4N2/c9-3-1-4-6(5(10)2-3)13-8(12)14-7(4)11/h1-2H
- InChI Key: GYUFSVVBAINEBI-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2=C(N=C(N=C21)Cl)Cl)Cl
Computed Properties
- Exact Mass: 265.89700
- Monoisotopic Mass: 265.897209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 4.24340
Quinazoline, 2,4,6,8-tetrachloro- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Quinazoline, 2,4,6,8-tetrachloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM214929-1g |
2,4,6,8-Tetrachloroquinazoline |
54185-42-1 | 97% | 1g |
$750 | 2021-08-04 | |
| abcr | AB486351- |
2,4,6,8-Tetrachloroquinazoline; . |
54185-42-1 | €261.00 | 2022-06-09 | |||
| Chemenu | CM214929-1g |
2,4,6,8-Tetrachloroquinazoline |
54185-42-1 | 97% | 1g |
$666 | 2022-12-31 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H63968-1g |
2,4,6,8-Tetrachloroquinazoline, 97% |
54185-42-1 | 97% | 1g |
¥17441.00 | 2023-03-14 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H63968-250mg |
2,4,6,8-Tetrachloroquinazoline, 97% |
54185-42-1 | 97% | 250mg |
¥5431.00 | 2023-03-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429628-250mg |
2,4,6,8-Tetrachloroquinazoline |
54185-42-1 | 97% | 250mg |
¥4536.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1429628-1g |
2,4,6,8-Tetrachloroquinazoline |
54185-42-1 | 97% | 1g |
¥11654.00 | 2024-05-09 |
Quinazoline, 2,4,6,8-tetrachloro- Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on Quinazoline, 2,4,6,8-tetrachloro-
Comprehensive Overview of Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1): Properties, Applications, and Innovations
Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1) is a halogenated derivative of quinazoline, a heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. The presence of four chlorine atoms in its structure enhances its reactivity and potential for diverse applications. This compound is often studied for its role as a building block in synthetic chemistry, particularly in the development of bioactive molecules and advanced materials. Researchers are increasingly interested in its structure-activity relationships due to its unique electronic properties and steric effects.
In recent years, the demand for sustainable chemical synthesis has driven innovations in the use of Quinazoline, 2,4,6,8-tetrachloro-. Its compatibility with green chemistry principles, such as catalytic reduction and solvent-free reactions, makes it a candidate for eco-friendly processes. The compound's thermal stability and electron-withdrawing characteristics are also exploited in material science, particularly in the design of organic semiconductors and photocatalysts. These applications align with global trends toward renewable energy and carbon-neutral technologies.
The pharmaceutical industry has explored Quinazoline, 2,4,6,8-tetrachloro- as a precursor for drug discovery, especially in oncology and antimicrobial therapies. Its scaffold is frequently modified to enhance binding affinity to target proteins, addressing challenges like drug resistance. For instance, derivatives of this compound have shown promise in inhibiting kinase enzymes, a hot topic in precision medicine. Such advancements resonate with current searches for "next-generation therapeutics" and "targeted cancer treatments."
Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing Quinazoline, 2,4,6,8-tetrachloro-. These methods ensure purity and compliance with regulatory standards, a common concern for researchers querying "how to analyze halogenated compounds." Additionally, computational tools such as molecular docking and QSAR modeling are employed to predict its behavior in biological systems, reflecting the growing intersection of cheminformatics and experimental chemistry.
From an industrial perspective, Quinazoline, 2,4,6,8-tetrachloro- is synthesized via chlorination reactions under controlled conditions. Optimizing yield and minimizing byproducts are key focuses, as seen in searches for "efficient halogenation methods." Safety protocols emphasize proper handling to avoid decomposition, a topic often tied to "lab safety best practices." The compound's storage stability and compatibility with common reagents are frequently discussed in forums on chemical handling.
Emerging trends highlight its potential in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), where its rigid structure aids in constructing porous materials for gas storage or catalysis. These applications cater to searches like "MOFs for environmental remediation" and "COFs for energy storage," underscoring its versatility beyond traditional chemistry.
In summary, Quinazoline, 2,4,6,8-tetrachloro- (CAS No. 54185-42-1) bridges multiple scientific disciplines, from medicinal chemistry to nanotechnology. Its adaptability to contemporary challenges—such as sustainable synthesis, drug development, and advanced materials—ensures its continued relevance. As research evolves, this compound will likely remain a focal point for innovations addressing global health and environmental needs.
54185-42-1 (Quinazoline, 2,4,6,8-tetrachloro-) Related Products
- 20028-68-6(2,4,6-Trichloroquinazoline)
- 6625-94-1(2,4,7-Trichloroquinazoline)
- 1215074-43-3(2,4-Dichloro-pyrido[4,3-d]pyrimidine)
- 2148-55-2(4,5-Dichloroquinazoline)
- 7148-34-7(4,8-Dichloroquinazoline)
- 67092-20-0(2,8-Dichloroquinazoline)
- 62484-29-1(2,4,8-Trichloroquinazoline)
- 607-68-1(2,4-Dichloroquinazoline)
- 19815-21-5(4,6,8-Trichloroquinazoline)
- 134517-55-8(2,4,5-Trichloroquinazoline)